Cas no 61407-20-3 (Ethanone, 1-(4,5-dimethoxy-2-methylphenyl)-2-hydroxy-)

• Product name: Ethanone, 1-(4,5-dimethoxy-2-methylphenyl)-2-hydroxy-
• CAS No: 61407-20-3
• MF: C₁₁H₁₄O₄
• MW: 210.22646
• CID: 480511
• PubChem ID: 20557354

Ethanone, 1-(4,5-dimethoxy-2-methylphenyl)-2-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(4,5-dimethoxy-2-methylphenyl)-2-hydroxy-
• 1-(4,5-dimethoxy-2-methylphenyl)-2-hydroxyethanone
• 61407-20-3
• 1-(4,5-Dimethoxy-2-methylphenyl)-2-hydroxyethan-1-one
• DTXSID60608662
• SCHEMBL11321060

• Inchi： InChI=1S/C11H14O4/c1-7-4-10(14-2)11(15-3)5-8(7)9(13)6-12/h4-5,12H,6H2,1-3H3
• InChI Key： PJPKTFYSIKFBSB-UHFFFAOYSA-N
• SMILES： CC1=CC(=C(C=C1C(=O)CO)OC)OC

Computed Properties

• Exact Mass: 210.08922
• Monoisotopic Mass: 210.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8Ų
• XLogP3: 1.3

Experimental Properties

• PSA: 55.76